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Compound of Interest

Compound Name: N-methyl-4-phenoxyaniline

CAS No.: 72920-03-7

Cat. No.: B2454709

Get Quote

CAS Number: 72920-03-7 Molecular Formula: C₁₃H₁₃NO Synonyms: N-Methyl-p-

phenoxyaniline; 4-(Methylamino)diphenyl ether[1]

Executive Safety Summary
N-Methyl-4-phenoxyaniline is a secondary aromatic amine used primarily as an intermediate

in organic synthesis and pharmaceutical development.[1] While specific toxicological data for

this exact derivative is often limited in standard databases, it shares structural homology with 4-

phenoxyaniline (CAS 139-59-3) and N-methylaniline.[1]

The Precautionary Principle dictates we treat this substance as a high-hazard compound.[1]

Primary Risks: Acute toxicity (oral, dermal, inhalation), skin sensitization, and potential

methemoglobinemia (a condition reducing blood oxygen transport).[1]

Critical Control: All handling must occur within a certified chemical fume hood.[1] Zero skin

contact is the operational standard.[1]
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Based on Structural Activity Relationship (SAR) with 4-phenoxyaniline and N-methylaniline.[1]

Hazard Class Risk Description Signal Word

Acute Toxicity

Toxic if swallowed, inhaled, or

in contact with skin.[1][2][3]

Rapid absorption potential.[1]

[4]

DANGER

Sensitization

High probability of allergic skin

reaction.[1] Sensitization is

irreversible.[1]

WARNING

Target Organ

Potential damage to red blood

cells (Methemoglobinemia)

and liver/kidneys upon

repeated exposure.[1]

WARNING

Environmental
Very toxic to aquatic life with

long-lasting effects.[1][5]
WARNING

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient.[1] Use this upgraded matrix.
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Zone Equipment Specification / Rationale

Respiratory Engineering Control

Primary: Fume Hood (Face

velocity: 0.5 m/s).[1]

Secondary (Spill/Cleaning):

Full-face respirator with ABEK-

P3 combination filters (Organic

vapor + Particulate).[1]

Hand Protection Double Gloving

Inner Layer: Nitrile (4 mil) -

Tactile sensitivity.[1] Outer

Layer: Silver Shield®

(Laminate) or thick Nitrile (>8

mil).[1] Rationale: Aromatic

amines can permeate standard

thin nitrile gloves rapidly.[1]

Eye/Face Chemical Goggles

Tightly fitting safety goggles

(indirect venting).[1] Face

shield required if pouring

liquids >100 mL.[1]

Body Lab Coat + Apron

Chemical-resistant lab coat

(Tyvek® or similar) with a

chemically resistant apron

(Butyl or Neoprene) for liquid

handling.[1]

Operational Protocol: Safe Handling Workflow
This workflow minimizes exposure during the critical "Weighing" and "Transfer" phases.[1]

Step 1: Preparation & Verification
Verify Fume Hood: Ensure certification is current and sash alarm is active.

Prepare Decontamination Solution: Mix 10% Ascorbic Acid (Vitamin C) or dilute acetic acid

solution (for amine neutralization) and have it ready.[1]
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Static Control: Use an anti-static gun on glassware, as amine powders can be electrostatic

and "jump."[1]

Step 2: Weighing (The Critical Step)
Avoid weighing on an open bench.

Place the analytical balance inside the fume hood.[1] If not possible, use a powder

containment hood.[1]

Tare a sealable weighing boat or vial.[1]

Transfer the solid using a disposable spatula.[1]

Immediately seal the weighing vessel before removing it from the balance.

Wipe the exterior of the vessel with a solvent-dampened wipe (Ethanol) before transport.[1]

Step 3: Reaction Setup
Add solvent to the reaction vessel before adding the amine if possible, or use a solid-addition

funnel to prevent dust generation.[1]

If heating is required, ensure a reflux condenser is fitted before heating begins to prevent

vapor escape.[1]

Step 4: Cleanup[1][6][7]
Wipe down all surfaces with ethanol, followed by the decontamination solution.[1]

Dispose of wipes in the solid hazardous waste stream (see Section 6).[1]

Visual Handling Workflow

Start: Material Receipt Storage: Cool, Dark, Inert Gas
(Prevent Oxidation)

PPE Verification:
Double Gloves + Fume Hood

Weighing:
Inside Hood/Containment

Pass Reaction Setup:
Closed System

Decon required
before next run

Waste Disposal:
Segregated Amine Stream
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Click to download full resolution via product page

Figure 1: Logical workflow for handling N-Methyl-4-phenoxyaniline from receipt to disposal.

Emergency Response & Spill Logic
Spill Response Kit Requirements:

Inert absorbent (Vermiculite or Sand).[1]

Scoop and brush (polypropylene).[1]

Heavy-duty waste bags (yellow/hazmat).[1]

Exposure Response:

Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use alcohol

(increases skin absorption).[1]

Eye Contact: Rinse for 15 minutes; lift eyelids.[1] Seek medical attention.

Inhalation: Remove to fresh air. If blue discoloration (cyanosis) of lips/nails occurs,

administer oxygen (medical personnel only).[1]
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Spill Detected

Volume > 50g
or > 100mL?

Is it Powder
or Liquid?

1. Dampen with PEG/Ethanol
(Prevent Dust)

2. Scoop to Waste

Powder

1. Cover with Vermiculite
2. Wait 5 mins

3. Scoop to Waste

Liquid

No (Minor)

EVACUATE LAB
Call EHS / Hazmat Team

Yes (Major)

Double Wash Area:
1. Soap/Water
2. Alcohol Wipe

Click to download full resolution via product page

Figure 2: Decision logic for spill containment and remediation.

Waste Disposal Protocol
Never dispose of this chemical down the drain.[1] It is highly toxic to aquatic environments.[1]

[5][7]

Segregation: Create a dedicated waste container labeled "Toxic Organic - Amine

Contaminated".
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Liquid Waste: Combine with compatible organic solvents (e.g., acetone/ethanol washings).[1]

Ensure pH is neutral or slightly alkaline to prevent acid-amine exothermic reactions if mixed

with strong acid waste.[1]

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be double-

bagged and sealed.[1]

Labeling: Clearly mark the container with CAS 72920-03-7 and "Marine Pollutant."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2454709/docs#operational-guide-safe-handling-
logistics-for-n-methyl-4-phenoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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